Cas no 2172514-61-1 (3-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine)

• Product Name: 3-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
• CAS No: 2172514-61-1
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6400831
• PubChem ID: 165599848
• Update Time: 2025-06-09

3-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine
• EN300-1591668
• 2172514-61-1

• Inchi： 1S/C11H19N3/c1-3-14-8-10(7-13-14)11(2)5-4-6-12-9-11/h7-8,12H,3-6,9H2,1-2H3
• InChI Key： OCVHFBLUAMJNKN-UHFFFAOYSA-N
• SMILES： N1CCCC(C)(C2C=NN(CC)C=2)C1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine

Introduction to 3-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine (CAS No. 2172514-61-1)

3-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine, identified by its CAS number 2172514-61-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the piperidine and pyrazole classes, which are well-documented for their role in drug discovery and development. The presence of both ethyl and methyl substituents in the piperidine ring, coupled with the pyrazole moiety, contributes to its complex chemical behavior and potential biological activity.

The structural framework of 3-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine makes it a promising candidate for further exploration in medicinal chemistry. The pyrazole ring, known for its bioisosteric properties with other heterocycles such as thiophene and furan, often enhances the metabolic stability and pharmacokinetic profiles of drug candidates. Additionally, the piperidine scaffold is frequently encountered in bioactive molecules due to its ability to mimic natural amino acid structures, thereby facilitating interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate neurological and immunological pathways. The combination of ethyl and methyl groups in 3-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine suggests potential applications in the treatment of neurological disorders, where precise modulation of receptor activity is crucial. Preliminary studies have indicated that such derivatives may exhibit inhibitory effects on certain enzymes and receptors involved in neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The versatility of the piperidine-pyrazole hybrid structure allows for modifications at multiple positions, enabling chemists to fine-tune its pharmacological properties. For instance, replacing or altering the ethyl group could lead to compounds with enhanced solubility or selectivity for specific biological targets. Similarly, modifications to the pyrazole ring could alter binding affinities and reduce off-target effects.

Recent advancements in computational chemistry have further accelerated the discovery process for such compounds. Molecular modeling techniques can predict how 3-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine interacts with biological targets at the atomic level. These predictions are invaluable for guiding experimental efforts and reducing the time required to identify lead compounds. Additionally, virtual screening methods have been employed to identify potential binding pockets within target proteins, providing insights into how structural modifications might improve drug efficacy.

The synthesis of 3-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine presents an interesting challenge due to its complex architecture. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes, making large-scale production more feasible. For example, transition metal-catalyzed cross-coupling reactions have been successfully applied to construct the piperidine-pyrazole core efficiently.

In terms of biological activity, early pharmacological studies suggest that derivatives of 3-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine may exhibit properties relevant to immunomodulation. The pyrazole moiety is known to interact with various enzymes and receptors involved in immune responses, while the piperidine ring can enhance oral bioavailability. These combined features make this compound a attractive candidate for further investigation in immunotherapy.

The development of novel pharmaceuticals is often hampered by issues related to drug resistance and side effects. However, compounds like 3-(1-ethyl-1H-pyrazol-4-yl)-3-methylpiperidine offer a fresh perspective by leveraging structural diversity to overcome these challenges. By exploring analogs with different substituents or linkages, researchers can identify compounds that are less prone to resistance mechanisms while maintaining high efficacy.

Another area where this compound shows promise is in the treatment of inflammation-related diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic diseases. The ability of 3-(1-ethyl-1H-pyrazol-4-yll)-methyl)piperidine derivatives to modulate inflammatory pathways suggests they could serve as therapeutic agents in these conditions.

The regulatory landscape for new drug development requires rigorous testing to ensure safety and efficacy before clinical use can be approved. While 3-(1-butylpyrrolidinylmethyl)pyridine (CAS No. 2172514) may not yet be on any approved drug lists due to limited clinical data, preclinical studies are essential steps toward this goal. These studies help identify potential toxicities and optimal dosing regimens before human trials begin.

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